C.I.Reactive Red 47

Specification

• CAS No.: 12226-24-3
• Molecular Formula: C19H26O12
• Molecular Weight: 0

Introduction

Chemical Structure and Characteristics

Physical Properties

Reactive red dyes, including C.I. Reactive Red 47, generally exist as water-soluble powders with high tinctorial strength. The sodium sulfonate groups (-SO₃Na) enhance water solubility, critical for aqueous application processes. The presence of conjugated systems contributes to their characteristic absorption spectra in the visible region, producing vibrant red hues on treated substrates.

Applications and Industrial Significance

Textile Industry Applications

Reactive red dyes, including C.I. Reactive Red 47 and its structural analogs, find primary application in textile dyeing and printing processes. Based on the application patterns of similar compounds, C.I. Reactive Red 47 is likely suitable for both dyeing and continuous printing applications on cellulosic substrates like cotton, viscose, and flax.

Application Methods

The typical application methods for reactive red dyes include:

• Exhaust dyeing in batch processes

• Continuous pad-batch dyeing

• Direct printing and discharge printing techniques

• Cold pad-batch processes for energy-efficient coloration

A comprehensive review of similar reactive dyes indicates their versatility across multiple application techniques, suggesting similar versatility for C.I. Reactive Red 47.

Comparative Analysis with Other Reactive Red Dyes

Structural Comparison Table

Dye	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Primary Applications
Reactive Red 3	23211-47-4	C₂₅H₁₅ClN₇Na₃O₁₀S₃	774.045	Dyeing
Reactive Red 198	78952-61-1	C₂₇H₁₈ClN₇Na₄O₁₆S₅	984.2	Dyeing
Reactive Red 195	93050-79-4	Not provided	Not provided	Dyeing/Printing
Reactive Red 218	113653-03-5	Not provided	Not provided	Printing
Reactive Red 227	23354-53-2	C₂₇H₁₈ClN₇Na₄O₁₆S₅	984.2	Not specified

This comparative analysis highlights the structural similarities among reactive red dyes, particularly their complex molecular structures containing chlorotriazine groups, sulfonate functionalities, and sodium counterions. These structural elements contribute to their similar application profiles in textile processing.

Application Comparison

Different reactive red dyes exhibit specialized applications based on their specific structures:

• Reactive Red 195 and Reactive Red 196 are suitable for both dyeing and printing applications

• Reactive Red 218 appears specifically optimized for printing applications

• Reactive Red 194 is primarily utilized for dyeing processes

This specialization suggests that C.I. Reactive Red 47 likely has optimized performance for specific application methods based on its particular structural characteristics.

Environmental Considerations

Degradation and Treatment Methods

The environmental persistence of reactive dyes presents significant challenges for wastewater treatment in textile processing. Recent research has demonstrated promising approaches for the degradation of reactive red dyes using advanced catalytic systems.

Cobalt-based catalysts synthesized using the molten metal salt method have shown impressive results in degrading reactive red dyes. Under optimal conditions (1.0 g/L of Co@MXene, 3 g/L of peroxymonosulfate, at 25°C for 36 minutes with a neutral pH of 7), researchers achieved 97.1% degradation of C.I. Reactive Red 195. The addition of 20 g/L NaCl significantly increased the degradation rate by 5.57 times, demonstrating the importance of salt concentration in treatment efficiency.

Degradation Mechanism

The enhanced degradation observed in these studies involves the combined action of hydroxyl radicals (- OH), sulfate radicals (SO₄- −), and singlet oxygen (¹O₂). The degradation occurs through a series of radical reactions, including:

${\bullet }{{\rm{ClOH}}}^{-}+{{\rm{H}}}^{+}\to {\bullet }{\rm{Cl}}+{{\rm{H}}}_{2}{\rm{O}}$

${\bullet }{\rm{Cl}}+{\bullet }{\rm{Cl}}\to {{\rm{Cl}}}_{2}$

These findings have significant implications for wastewater treatment in textile processing facilities using C.I. Reactive Red 47 and similar dyes.

Current Research Directions

Advanced Degradation Methodologies

Current research focuses on developing efficient, environmentally friendly methods for degrading reactive dyes in industrial effluents. Studies comparing the degradation of different reactive dyes (C.I. Reactive Red 218, C.I. Reactive Red 195, and C.I. Reactive Black 5) demonstrated comparable degradation percentages (97.02%, 97.12%, and 97.33%, respectively) using cobalt-based catalytic systems.

The degradation rates varied slightly (0.0894 min⁻¹, 0.0905 min⁻¹, and 0.0821 min⁻¹), suggesting that structural differences in azo dyes affect the efficiency of degradation processes. This research indicates that similar catalytic systems could potentially be effective for treating wastewater containing C.I. Reactive Red 47.

Structure-Property Relationship Studies

Research into the relationship between molecular structure and dyeing properties continues to advance understanding of reactive dyes. The side chains in azo dye structures significantly impact both coloration properties and degradation efficiency. This knowledge informs both the application protocols and environmental management strategies for reactive red dyes, including C.I. Reactive Red 47.